1-[(4-METHOXYPHENYL)SULFONYL]-4-(2-PYRIDYLMETHYL)PIPERAZINE

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-(pyridin-2-ylmethyl)piperazine
• InChI: InChI=1S/C17H21N3O3S/c1-23-16-5-7-17(8-6-16)24(21,22)20-12-10-19(11-13-20)14-15-4-2-3-9-18-15/h2-9H,10-14H2,1H3
• InChI Key: XUTYDKRMVODMEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=N3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-(2-pyridylmethyl)piperazine is a sulfonamide-functionalized piperazine derivative characterized by a 4-methoxyphenylsulfonyl group at the 1-position and a 2-pyridylmethyl substituent at the 4-position of the piperazine ring. Its molecular formula is C₁₇H₁₉N₃O₃S, with a molar mass of 357.42 g/mol (inferred from analogous structures in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-METHOXYPHENYL)SULFONYL]-4-(2-PYRIDYLMETHYL)PIPERAZINE typically involves the following steps:

Formation of the Piperazine Core: The piperazine ring can be synthesized through cyclization reactions involving 1,2-diamine derivatives and sulfonium salts.

Introduction of the Methoxyphenyl Group: This step involves the reaction of the piperazine core with 4-methoxyphenyl sulfonyl chloride under basic conditions.

Attachment of the Pyridylmethyl Group: The final step involves the reaction of the intermediate compound with 2-pyridylmethyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[(4-METHOXYPHENYL)SULFONYL]-4-(2-PYRIDYLMETHYL)PIPERAZINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to form corresponding amines.

Substitution: Nucleophilic substitution reactions can occur at the piperazine nitrogen atoms or the aromatic rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

1-[(4-METHOXYPHENYL)SULFONYL]-4-(2-PYRIDYLMETHYL)PIPERAZINE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a receptor ligand in neurotransmitter studies.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-[(4-METHOXYPHENYL)SULFONYL]-4-(2-PYRIDYLMETHYL)PIPERAZINE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may bind to neurotransmitter receptors, such as serotonin receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to neurotransmission, potentially affecting mood, cognition, and behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous piperazine derivatives vary in substituents on the sulfonyl group, the piperazine ring, or the heterocyclic moieties. Below is a detailed comparison with key compounds:

Table 1: Structural and Functional Comparison

Compound Name	Substituents on Sulfonyl Group	Substituents on Piperazine Ring	Molecular Formula	Key Biological/Physical Properties	Evidence ID
1-[(4-Methoxyphenyl)sulfonyl]-4-(2-pyridylmethyl)piperazine	4-Methoxyphenyl	2-Pyridylmethyl	C₁₇H₁ₙN₃O₃S	Potential enzyme inhibition; enhanced solubility due to methoxy group
1-[(4-Methylphenyl)sulfonyl]-4-(2-thienylmethyl)piperazine	4-Methylphenyl	2-Thienylmethyl	C₁₆H₁₈N₂O₂S₂	Increased lipophilicity; antimicrobial activity observed in analogs
1-[(2-Ethoxy-5-methylphenyl)sulfonyl]-4-(4-methylphenyl)piperazine	2-Ethoxy-5-methylphenyl	4-Methylphenyl	C₂₁H₂₆N₂O₃S	Ethoxy group improves metabolic stability; explored in CNS-targeted studies
1-(4-Chlorobenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine	4-Chlorophenyl	3-Trifluoromethylpyridinyl	C₁₆H₁₄ClF₃N₃O₂S	High electronegativity from CF₃ group; potential kinase inhibition
1-(Diphenylmethyl)-4-[(6-methoxynaphthalen-2-yl)sulfonyl]piperazine	6-Methoxynaphthyl	Diphenylmethyl	C₂₈H₂₇N₃O₃S	Extended aromatic system; neuroprotective activity in preclinical models

Key Findings from Comparative Studies:

Substituent Effects on Bioactivity: The methoxy group in the target compound improves water solubility compared to methyl or chloro substituents, as seen in and . However, methyl/chloro groups enhance lipophilicity, favoring blood-brain barrier penetration in CNS-targeted analogs . Thienyl derivatives show broader antimicrobial activity, whereas pyridyl analogs are more common in kinase inhibitor research .

Sulfonyl Group Modifications :

• Ethoxy vs. Methoxy : Ethoxy-substituted sulfonyl groups () confer greater metabolic stability due to steric hindrance, whereas methoxy groups offer simpler synthesis pathways .
• Naphthyl vs. Phenyl : Naphthyl-sulfonyl derivatives () exhibit stronger π-π stacking interactions with protein targets, enhancing binding affinity in enzyme inhibition assays .

Similar compounds, such as trazodone analogs (), share this feature and are used as antidepressants . Trifluoromethylpyridinyl analogs () demonstrate enhanced selectivity for kinases due to the electron-withdrawing CF₃ group, a feature absent in the target compound .

Research Implications and Uniqueness

The uniqueness of 1-[(4-Methoxyphenyl)sulfonyl]-4-(2-pyridylmethyl)piperazine lies in its balanced polarity from the methoxy group and aromatic diversity from the pyridylmethyl substituent. Compared to analogs like 1-[(4-methylphenyl)sulfonyl]-4-(2-thienylmethyl)piperazine (), it offers a broader range of hydrogen-bonding interactions, making it suitable for targeting polar enzyme active sites. However, its lack of halogen or trifluoromethyl groups may limit potency in high-affinity binding scenarios observed in and .